Ethyl 5-hydroxy-2,2-dimethyl-3-oxopentanoate
Overview
Description
Ethyl 5-hydroxy-2,2-dimethyl-3-oxopentanoate is a chemical compound with the molecular formula C9H16O4 . It has a molecular weight of 188.22 . This compound is in liquid form .
Molecular Structure Analysis
The linear formula of Ethyl 5-hydroxy-2,2-dimethyl-3-oxopentanoate is C9H16O4 .
Physical And Chemical Properties Analysis
Ethyl 5-hydroxy-2,2-dimethyl-3-oxopentanoate is a liquid . It should be stored in a dark place, sealed in dry conditions, and at room temperature .
Scientific Research Applications
Aerobic Dimerization and Chemical Modifications
Research has shown the base-induced aerobic dimerization of ethyl derivatives leading to photochromic diarylethene with significant potential for chemical modifications. This process allows for the creation of photoactive compounds with desired properties and functions, showcasing the compound's role in developing new photochromic materials (Lvov et al., 2017).
Catalytic Reduction in Biomass Conversion
In the field of green chemistry, research on the catalytic reduction of biomass-derived furanic compounds, like 5-hydroxymethylfurfural (HMF), has highlighted the versatility of similar compounds in producing value-added chemicals and fuels. This illustrates the potential of ethyl derivatives in biomass conversion and the development of sustainable chemical processes (Nakagawa et al., 2013).
Synthesis of Bicyclic Oxygen Heterocycles
The synthesis of bicyclic oxygen heterocycles from ethyl derivatives has been explored, demonstrating the compounds' utility in creating structures with multiple stereogenic centers. This research highlights the role of ethyl derivatives in the synthesis of complex organic molecules, contributing to advancements in organic chemistry and drug synthesis (Elsworth & Willis, 2008).
Conversion to Value-Added Derivatives
The transformation of HMF into various important chemicals showcases the functional group manipulation capabilities of similar ethyl derivatives. This research area is significant for chemical synthesis, demonstrating how these compounds can serve as platforms for producing a wide range of chemicals (Kong et al., 2018).
Safety and Hazards
properties
IUPAC Name |
ethyl 5-hydroxy-2,2-dimethyl-3-oxopentanoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H16O4/c1-4-13-8(12)9(2,3)7(11)5-6-10/h10H,4-6H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GVXALQXDPGTDNO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C(C)(C)C(=O)CCO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H16O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10517811 | |
Record name | Ethyl 5-hydroxy-2,2-dimethyl-3-oxopentanoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10517811 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
188.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 5-hydroxy-2,2-dimethyl-3-oxopentanoate | |
CAS RN |
84752-35-2 | |
Record name | Ethyl 5-hydroxy-2,2-dimethyl-3-oxopentanoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10517811 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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